Cas no 302842-68-8 (3-Cyclopropyl-1,2,4-oxadiazol-5-amine)

• Product Name: 3-Cyclopropyl-1,2,4-oxadiazol-5-amine
• CAS No: 302842-68-8
• MF: C₅H₇N₃O
• MW: 125.128580331802
• MDL: MFCD11847818
• CID: 299285
• PubChem ID: 329776886
• Update Time: 2025-04-19

3-Cyclopropyl-1,2,4-oxadiazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-Cyclopropyl-1,2,4-oxadiazol-5-amine
• 1,2,4-Oxadiazol-5-amine,3-cyclopropyl-(9CI)
• 1,2,4-Oxadiazol-5-amine,3-cyclopropyl-
• 1,2,4-oxadiazol-5-amine, 3-cyclopropyl-
• MFCD11847818
• SY083871
• DSWVOJBJENHSDX-UHFFFAOYSA-N
• 3-Cyclopropyl-1,2,4-oxadiazol-5-amine, AldrichCPR
• AS-48648
• A899582
• EN300-79196
• Z991477730
• CCG-351652
• F52121
• CS-0217604
• DTXSID70627369
• 3-cyclopropyl-[1,2,4]oxadiazol-5-ylamine
• 302842-68-8
• AKOS005174228
• SCHEMBL6433617
• FT-0683751
• ALBB-013554

• MDL： MFCD11847818
• Inchi： 1S/C5H7N3O/c6-5-7-4(8-9-5)3-1-2-3/h3H,1-2H2,(H2,6,7,8)
• InChI Key： DSWVOJBJENHSDX-UHFFFAOYSA-N
• SMILES： O1C(N)=NC(C2CC2)=N1

Computed Properties

• Exact Mass: 125.058911855g/mol
• Monoisotopic Mass: 125.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 64.9Ų

3-Cyclopropyl-1,2,4-oxadiazol-5-amine Security Information

• Signal Word：Danger
• Hazard Statement： H301-H319
• Warning Statement： P301+P310-P305+P351+P338
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• Hazard Category Code： 25-36
• Safety Instruction： 26-45
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：Ⅲ
• Storage Condition：(BD178798)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles